Welcome to BenchChem Online Store!
English
List
Bench Chemicals
molecular formula C18H16O B8759194 (3-(2-Methylnaphthalen-1-yl)phenyl)methanol

(3-(2-Methylnaphthalen-1-yl)phenyl)methanol

Cat. No. B8759194
M. Wt: 248.3 g/mol
InChI Key: JYXPYSZKXALZDY-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.
Patent
US07786165B2

Procedure details

3-(2-Methyl-1-naphthyl)benzaldehyde (2.39 g, 9.70 mmol) was dissolved in a mixture of 1,2-dimethoxyethane (10 mL) and tetrahydrofuran (10 mL), and sodium borohydride (0.189 g, 5.00 mmol) was added under ice-cooling. The mixture was stirred at the same temperature for 3 hr. Dilute hydrochloric acid was added to the reaction mixture, and the mixture was extracted with ethyl acetate. The extract was washed with saturated brine, dried over anhydrous magnesium sulfate, and concentrated under reduced pressure. The residue was purified by silica gel column chromatography (5%-30% ethyl acetate/hexane) to give the title compound (1.96 g, yield 81%) as a colorless viscous oil.
Name
3-(2-Methyl-1-naphthyl)benzaldehyde
Quantity
2.39 g
Type
reactant
Reaction Step One
Name
sodium borohydride
Quantity
0.189 g
Type
reactant
Reaction Step One
Name
1,2-dimethoxyethane
Quantity
10 mL
Type
solvent
Reaction Step One
Name
tetrahydrofuran
Quantity
10 mL
Type
solvent
Reaction Step One
Name
hydrochloric acid
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Name
title compound
Yield
81%

Identifiers

REACTION_CXSMILES
[CH3:1][C:2]1[CH:11]=[CH:10][C:9]2[C:4](=[CH:5][CH:6]=[CH:7][CH:8]=2)[C:3]=1[C:12]1[CH:13]=[C:14]([CH:17]=[CH:18][CH:19]=1)[CH:15]=[O:16].[BH4-].[Na+].Cl>COCCOC.O1CCCC1>[CH3:1][C:2]1[CH:11]=[CH:10][C:9]2[C:4](=[CH:5][CH:6]=[CH:7][CH:8]=2)[C:3]=1[C:12]1[CH:13]=[C:14]([CH2:15][OH:16])[CH:17]=[CH:18][CH:19]=1 |f:1.2|

Inputs

Step One
Name
3-(2-Methyl-1-naphthyl)benzaldehyde
Quantity
2.39 g
Type
reactant
Smiles
CC1=C(C2=CC=CC=C2C=C1)C=1C=C(C=O)C=CC1
Name
sodium borohydride
Quantity
0.189 g
Type
reactant
Smiles
[BH4-].[Na+]
Name
1,2-dimethoxyethane
Quantity
10 mL
Type
solvent
Smiles
COCCOC
Name
tetrahydrofuran
Quantity
10 mL
Type
solvent
Smiles
O1CCCC1
Step Two
Name
hydrochloric acid
Quantity
0 (± 1) mol
Type
reactant
Smiles
Cl

Conditions

Stirring
Type
CUSTOM
Details
The mixture was stirred at the same temperature for 3 hr
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

ADDITION
Type
ADDITION
Details
was added under ice-
TEMPERATURE
Type
TEMPERATURE
Details
cooling
EXTRACTION
Type
EXTRACTION
Details
the mixture was extracted with ethyl acetate
WASH
Type
WASH
Details
The extract was washed with saturated brine
DRY_WITH_MATERIAL
Type
DRY_WITH_MATERIAL
Details
dried over anhydrous magnesium sulfate
CONCENTRATION
Type
CONCENTRATION
Details
concentrated under reduced pressure
CUSTOM
Type
CUSTOM
Details
The residue was purified by silica gel column chromatography (5%-30% ethyl acetate/hexane)

Outcomes

Product
Details
Reaction Time
 3 h
Name
title compound
Type
product
Smiles
CC1=C(C2=CC=CC=C2C=C1)C=1C=C(C=CC1)CO
Measurements
Type Value Analysis
AMOUNT: MASS 1.96 g
YIELD: PERCENTYIELD 81%
YIELD: CALCULATEDPERCENTYIELD 81.4%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.